Cas no 326916-95-4 (3-Methyl-1-phenyl-1H-thieno2,3-cpyrazole-5-carbohydrazide)

• Product Name: 3-Methyl-1-phenyl-1H-thieno2,3-cpyrazole-5-carbohydrazide
• CAS No: 326916-95-4
• MF: C₁₃H₁₂N₄OS
• MW: 272.325580596924
• CID: 3071695
• PubChem ID: 847432
• Update Time: 2025-06-11

3-Methyl-1-phenyl-1H-thieno2,3-cpyrazole-5-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-1-phenyl-1H-thieno[2,3-c]pyrazole-5-carbohydrazide
• 3-Methyl-1-phenyl-1H-thieno[2,3-c]pyrazole-5-carboxylic acid hydrazide
• 326916-95-4
• AKOS000116213
• 3-methyl-1-phenylthieno[2,3-c]pyrazole-5-carbohydrazide
• Z56792713
• EN300-03656
• STL504723
• BAS 01516973
• SB86612
• G25801
• 3-Methyl-1-phenyl-1H-thieno2,3-cpyrazole-5-carbohydrazide

• MDL： MFCD02049234
• Inchi： 1S/C13H12N4OS/c1-8-10-7-11(12(18)15-14)19-13(10)17(16-8)9-5-3-2-4-6-9/h2-7H,14H2,1H3,(H,15,18)
• InChI Key： KAPHAAYBSSUVAH-UHFFFAOYSA-N
• SMILES： S1C(C(NN)=O)=CC2C(C)=NN(C3C=CC=CC=3)C1=2

Computed Properties

• Exact Mass: 272.07318219Da
• Monoisotopic Mass: 272.07318219Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-Methyl-1-phenyl-1H-thieno2,3-cpyrazole-5-carbohydrazide

3-Methyl-1-phenyl-1H-thieno[2,3-c]pyrazole-5-carbohydrazide: A Comprehensive Overview

The compound 3-Methyl-1-phenyl-1H-thieno[2,3-c]pyrazole-5-carbohydrazide (CAS No. 326916-95-4) is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of thienopyrazoles, which are known for their diverse biological activities and potential applications in drug discovery. The molecule's unique structure, characterized by a thienopyrazole ring system with a carbohydrazide substituent, makes it a subject of interest for researchers exploring novel therapeutic agents.

Recent studies have highlighted the thienopyrazole framework as a promising scaffold for developing bioactive compounds. The carbohydrazide group attached to the 5-position of the thienopyrazole ring is particularly significant, as it enhances the molecule's ability to interact with biological targets. This functional group is known to exhibit hydrogen bonding capabilities, which are crucial for molecular recognition and binding in biological systems. The methyl and phenyl substituents further modulate the electronic and steric properties of the molecule, influencing its pharmacokinetic profile and bioavailability.

One of the most notable aspects of 3-Methyl-1-phenyl-1H-thieno[2,3-c]pyrazole-5-carbohydrazide is its potential as an anticancer agent. Preclinical studies have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action appears to involve inhibition of key enzymes associated with cell proliferation and apoptosis regulation. For instance, research has shown that the compound interferes with the activity of cyclin-dependent kinases (CDKs), which are critical for cell cycle progression. This finding underscores its potential as a novel chemotherapeutic agent with reduced toxicity compared to traditional treatments.

In addition to its anticancer properties, 3-Methyl-1-phenyl-1H-thieno[2,3-c]pyrazole-5-carbohydrazide has also been investigated for its anti-inflammatory and antioxidant activities. Experimental data indicate that the compound can scavenge reactive oxygen species (ROS) and inhibit pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). These findings suggest that it may have applications in treating inflammatory diseases such as arthritis and neurodegenerative disorders.

The synthesis of 3-Methyl-1-phenyl-1H-thieno[2,3-c]pyrazole-5-carbohydrazide involves a multi-step process that combines principles from heterocyclic chemistry and hydrazine chemistry. The key steps include the formation of the thienopyrazole ring system through a cyclization reaction followed by substitution with the carbohydrazide group. Researchers have optimized reaction conditions to achieve high yields and purity, ensuring reproducibility for large-scale production.

From a structural perspective, the molecule's thienopyrazole core is highly versatile, allowing for further functionalization to explore additional biological activities. For example, substituting the methyl or phenyl groups with other moieties could lead to derivatives with enhanced potency or selectivity against specific targets. This modular approach aligns with current trends in drug design, where structural diversity is leveraged to address unmet medical needs.

Furthermore, computational studies using molecular docking and dynamics simulations have provided insights into how 3-Methyl-1-phenyl-1H-thieno[2,3-c]pyrazole-5-carbohydrazide interacts with its target proteins at atomic resolution. These studies have revealed key residues responsible for binding affinity and have guided efforts to improve the compound's pharmacodynamic properties. Such interdisciplinary approaches are essential for advancing this compound from preclinical stages into clinical trials.

In conclusion, 3-Methyl